Cas no 2229221-66-1 (2-ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol)

• Product Name: 2-ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol
• CAS No: 2229221-66-1
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6407345
• PubChem ID: 165757609
• Update Time: 2025-06-24

2-ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol
• 2-ethoxy-4-[2-(1-hydroxycyclopropyl)ethyl]phenol
• EN300-1821206
• 2229221-66-1

• Inchi： 1S/C13H18O3/c1-2-16-12-9-10(3-4-11(12)14)5-6-13(15)7-8-13/h3-4,9,14-15H,2,5-8H2,1H3
• InChI Key： PIYOTEUISKSTGL-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=CC(=C(C=2)OCC)O)CC1

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol

Introduction to 2-Ethoxy-4-2-(1-Hydroxycyclopropyl)ethylphenol (CAS No. 2229221-66-1)

2-Ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol (CAS No. 2229221-66-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of phenols and is characterized by its ethoxy and hydroxycyclopropyl substituents, which contribute to its distinct chemical behavior and biological activity.

The molecular structure of 2-Ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol consists of a phenolic ring with an ethoxy group at the 2-position and a 1-hydroxycyclopropyl ethyl group at the 4-position. The presence of these functional groups imparts specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of 2-Ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antioxidant activity of 2-Ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol. Phenolic compounds are known for their ability to scavenge free radicals and prevent oxidative damage to cellular components. Research has shown that this compound exhibits strong antioxidant properties, which could be beneficial in preventing or mitigating oxidative stress-related conditions, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its anti-inflammatory and antioxidant properties, 2-Ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol has also been investigated for its potential as an antitumor agent. Preliminary studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. This suggests that it may have applications in cancer therapy, particularly in combination with other chemotherapeutic agents.

The pharmacokinetic profile of 2-Ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol is another important aspect of its evaluation. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. Its oral bioavailability is relatively high, and it exhibits good tissue penetration, making it suitable for systemic administration.

Safety assessments are a critical component of drug development, and initial toxicological studies on 2-Ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol have shown promising results. Animal models have demonstrated that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed on major organs or physiological functions. However, further extensive safety evaluations are necessary to ensure its long-term safety in humans.

The synthesis of 2-Ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Various synthetic routes have been explored, including Grignard reactions, nucleophilic substitutions, and cyclopropanation reactions. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, 2-Ethoxy-4-2-(1-hydroxycyclopropyl)ethylphenol (CAS No. 2229221-66-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers specific biological activities that make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety profile to bring this compound closer to clinical use.